Cas no 1512560-07-4 (3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo-)
3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo-
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- Inchi: 1S/C9H13NO3/c11-8-7(9(12)13)2-1-5-10(8)6-3-4-6/h6-7H,1-5H2,(H,12,13)
- InChI Key: ZXDCXTKZWRWURU-UHFFFAOYSA-N
- SMILES: N1(C2CC2)CCCC(C(O)=O)C1=O
3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01064583-1g |
1-Cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95% | 1g |
¥3717.0 | 2023-04-10 | |
| Enamine | EN300-412392-0.05g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 0.05g |
$174.0 | 2025-03-15 | |
| Enamine | EN300-412392-0.1g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 0.1g |
$257.0 | 2025-03-15 | |
| Enamine | EN300-412392-0.25g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 0.25g |
$367.0 | 2025-03-15 | |
| Enamine | EN300-412392-0.5g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 0.5g |
$579.0 | 2025-03-15 | |
| Enamine | EN300-412392-1.0g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 1.0g |
$743.0 | 2025-03-15 | |
| Enamine | EN300-412392-2.5g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-15 | |
| Enamine | EN300-412392-5.0g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-15 | |
| Enamine | EN300-412392-10.0g |
1-cyclopropyl-2-oxopiperidine-3-carboxylic acid |
1512560-07-4 | 95.0% | 10.0g |
$3191.0 | 2025-03-15 |
3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo-
Comprehensive Overview of 3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo- (CAS No. 1512560-07-4)
3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo- (CAS No. 1512560-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and cyclopropyl substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and metabolic diseases. Its structural features make it a valuable scaffold for designing novel therapeutics.
The growing demand for 3-Piperidinecarboxylic acid derivatives reflects broader trends in medicinal chemistry, where heterocyclic compounds are increasingly explored for their versatility. With the rise of AI-driven drug discovery, compounds like 1-cyclopropyl-2-oxo-3-piperidinecarboxylic acid are being computationally screened for binding affinities against various biological targets. This aligns with the industry's shift toward precision medicine and personalized therapeutics, where tailored molecular structures play a pivotal role.
From a synthetic perspective, CAS No. 1512560-07-4 is often utilized in multistep organic synthesis due to its reactive carboxylic acid and ketone functional groups. These moieties enable diverse chemical modifications, facilitating the creation of libraries of analogs for high-throughput screening (HTS). Recent publications highlight its use in developing enzyme inhibitors and receptor modulators, addressing key challenges in neurodegenerative disease research.
Another area of interest is the compound's potential role in green chemistry initiatives. As sustainability becomes a priority, researchers are optimizing synthetic routes for 3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo- to minimize waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.
In summary, 3-Piperidinecarboxylic acid, 1-cyclopropyl-2-oxo- (CAS No. 1512560-07-4) represents a multifaceted compound with broad applicability in modern science. Its relevance to drug development, sustainable chemistry, and computational biology ensures its continued prominence in research pipelines worldwide.
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